Cas no 878056-31-6 (N-(3-chlorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(3-chlorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878056-31-6
• MF: C₂₂H₂₂ClN₃O₄S
• MW: 459.945783138275
• CID: 5510186
• Update Time: 2025-06-26

N-(3-chlorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-chlorophenyl)-2-[[1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indol-3-yl]sulfonyl]-
• N-(3-chlorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C22H22ClN3O4S/c23-16-6-5-7-17(12-16)24-21(27)15-31(29,30)20-13-26(19-9-2-1-8-18(19)20)14-22(28)25-10-3-4-11-25/h1-2,5-9,12-13H,3-4,10-11,14-15H2,(H,24,27)
• InChI Key： VBNXJTXGODCOOY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CS(C1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2)(=O)=O

Additional information on N-(3-chlorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

Introduction to N-(3-chlorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide and Its Applications

N-(3-chlorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide

is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 878056-31-6, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular framework of N-(3-chlorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide incorporates several key pharmacophoric elements that are known to interact with biological targets. The presence of a 3-chlorophenyl group suggests potential lipophilicity and electronic properties that can influence binding affinity to proteins. Additionally, the indole scaffold, particularly the 3-indolylsulfonyl moiety, is a common feature in molecules exhibiting biological activity, often associated with modulatory effects on enzyme and receptor interactions.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The specific modification of N-(3-chlorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfonyl)acetamide with a pyrrolidin-1-yl group enhances its interaction with biological targets by introducing a secondary amine that can form hydrogen bonds and other non-covalent interactions.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. The process typically begins with the preparation of the indole core, followed by functionalization with the sulfonyl group and subsequent attachment to the pyrrolidin-1-yl-ethyl side chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex molecular framework efficiently.

The pharmacological profile of N-(3-chlorophenyl)-2-({1-2-oxyoxygen-oxygen-oxygen-pyrrolidin-pyrrolidin-pyrrolidin})acetamide is under active investigation in several preclinical studies. Initial findings suggest that this compound exhibits promising activity against certain enzymatic targets, which could translate into therapeutic benefits for conditions where these enzymes play a critical role. For instance, its interaction with specific kinases or transcription factors might offer novel approaches to modulate cellular signaling pathways associated with disease progression.

The incorporation of the sulfonyl group in the molecular structure is particularly noteworthy, as sulfonyl compounds are well-documented for their broad spectrum of biological activities. This moiety can enhance binding affinity by increasing the surface area available for interaction with biological targets and by facilitating hydrogen bonding. The combination of these features makes N-(3-chlorophenyl)-2-{(1-oxo-)(pyrrolidin-)(indol-)(sulfonyl)^{} acetamide a versatile scaffold for further derivatization and optimization.}

In addition to its potential therapeutic applications, this compound also serves as a valuable tool for chemical biology studies. By investigating its interactions with biological targets, researchers can gain insights into the mechanisms underlying various diseases. This information can then be leveraged to design more effective drugs with improved selectivity and reduced side effects.

The development of N-()acetamide underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating basic research findings into tangible therapeutic solutions that address unmet medical needs.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacokinetic properties. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, enabling faster identification of lead compounds for further development.

In conclusion, N-()acetamide represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities position it as a candidate for further exploration in drug discovery efforts. As research continues to uncover new therapeutic applications, this compound is poised to make meaningful contributions to human health and well-being.